Cas no 340825-25-4 (4-(3-Chloro-4-fluorophenyl)butanoic acid)

• Product Name: 4-(3-Chloro-4-fluorophenyl)butanoic acid
• CAS No: 340825-25-4
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5859974
• PubChem ID: 80502442
• Update Time: 2023-11-19

4-(3-Chloro-4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1983472
• AKOS019066649
• 4-(3-chloro-4-fluorophenyl)butanoic acid
• 340825-25-4
• 4-(3-Chloro-4-fluorophenyl)butanoic acid

• Inchi： 1S/C10H10ClFO2/c11-8-6-7(4-5-9(8)12)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key： KFMKREWVHNCTLT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCCC(=O)O)F

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes